Cas no 274693-10-6 ((3R,4R)-4-bromooxolan-3-ol)

• Product Name: (3R,4R)-4-bromooxolan-3-ol
• CAS No: 274693-10-6
• MF: C₄H₇BrO₂
• MW: 167.001180887222
• MDL: MFCD28657169
• CID: 5194955
• PubChem ID: 15523739
• Update Time: 2026-03-05

(3R,4R)-4-bromooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 4-bromotetrahydro-, (3R,4R)-
• (3R,4R)-4-bromooxolan-3-ol

• MDL： MFCD28657169
• Inchi： 1S/C4H7BrO2/c5-3-1-7-2-4(3)6/h3-4,6H,1-2H2/t3-,4-/m1/s1
• InChI Key： LUUKWZNQWLUBGM-QWWZWVQMSA-N
• SMILES： O1C[C@@H](Br)[C@H](O)C1

Additional information on (3R,4R)-4-bromooxolan-3-ol

4-Bromooxolan-3-ol (CAS No. 274693-10-6): A Comprehensive Overview

4-Bromooxolan-3-ol, also known by its CAS registry number 274693-10-6, is a compound of significant interest in the field of organic chemistry. This compound, with the IUPAC name (3R,4R)-4-bromooxolan-3-ol, belongs to the class of cyclic ethers and is characterized by its unique stereochemistry and functional groups. The molecule consists of a five-membered ring structure with an ether linkage, a hydroxyl group, and a bromine atom. These features make it a versatile building block in various synthetic pathways and applications.

The synthesis of 4-bromooxolan-3-ol has been extensively studied, with researchers exploring both traditional and modern methodologies to achieve high yields and stereoselectivity. One notable approach involves the oxidation of diols followed by bromination, which allows for precise control over the stereochemistry of the product. Recent advancements in asymmetric catalysis have further enhanced the efficiency of this process, making it more accessible for large-scale production.

In terms of chemical properties, 4-bromooxolan-3-ol exhibits a high degree of reactivity due to the presence of both hydroxyl and bromine functionalities. The hydroxyl group can participate in hydrogen bonding, while the bromine atom introduces electrophilic character to the molecule. This dual reactivity makes it an excellent substrate for various nucleophilic substitutions and additions. For instance, in recent studies, this compound has been employed as a precursor in the synthesis of complex sugar derivatives, demonstrating its potential in glycochemistry.

The applications of 4-bromooxolan-3-ol span across multiple disciplines. In pharmacology, it serves as a key intermediate in the development of bioactive molecules with potential therapeutic applications. Its ability to form stable glycosidic bonds makes it particularly valuable in drug design targeting carbohydrate-related diseases. Additionally, in materials science, this compound has been utilized as a monomer in the synthesis of novel polymers with tailored properties.

Recent research has also highlighted the environmental impact and biodegradability of 4-bromooxolan-3-ol. Studies indicate that under specific conditions, this compound can undergo enzymatic degradation, making it a more sustainable option for industrial applications. Furthermore, its low toxicity profile has been confirmed through acute toxicity tests, which underscores its safety for use in various chemical processes.

In conclusion, 4-bromooxolan-3-ol (CAS No. 274693-10-6) stands out as a multifaceted compound with diverse applications across organic chemistry. Its unique structure and reactivity continue to drive innovative research and development in fields ranging from pharmaceuticals to materials science. As our understanding of this compound deepens, it is poised to play an even greater role in advancing scientific discovery and industrial innovation.